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This technical guide provides a comprehensive overview of the crystal structure of aluminum
formate, AI(HCOO)s, a metal-organic framework (MOF) of significant interest for its cost-
effective synthesis and potential applications in gas capture and catalysis. This document,
intended for researchers, scientists, and professionals in drug development, details the
synthesis, structural characterization, and known applications of this versatile material.

Introduction to Aluminum Formate

Aluminum formate (ALF) is a coordination polymer consisting of aluminum ions linked by
formate ligands.[1] Its structure is analogous to the ReOs type, forming a robust three-
dimensional framework.[2] This framework exhibits porosity, with distinct cavities capable of
hosting guest molecules.[2][3] The material is typically synthesized as a "guest-included" or
"as-made" form, which can then be activated to a guest-free state.[2] The simple and
inexpensive starting materials, such as aluminum hydroxide and formic acid, make ALF a
scalable and economically viable option for various applications.[2][4]

Crystal Structure and Polymorphism

Aluminum formate exists in different crystalline forms, primarily the activated (guest-free) form
and a trihydrate. The activated form, ALF, possesses a cubic crystal system, while the
trinydrate exhibits a rhrombohedral structure.
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Activated Aluminum Formate (ALF)

The activated form of aluminum formate has a well-characterized crystal structure determined

through Rietveld refinement of neutron powder diffraction data.[2] The framework contains two

types of cavities: small cavities (SCs) and large cavities (LCs).[2] The pore volume of the small

cavities is approximately 43 A3, while the large cavities have a pore volume of about 79 A3.[2]

[5]

Aluminum Formate Trihydrate

A hydrated form of aluminum formate, specifically a trinydrate, has also been identified with its

crystal structure resolved. This form crystallizes in the rhombohedral space group R-3:H.

Table 1: Crystallographic Data for Aluminum Formate Polymorphs

Aluminum Formate

Parameter Activated ALF[2] .
Trihydrate[6]

Crystal System Cubic Rhombohedral

Space Group Im-3 R-3:H

a (A) 11.3905(1) 9.5544

b (A) 11.3905(1) 9.5544

c (A 11.3905(1) 16.9655

o (°) 920 90

B () 90 920

y(®) 90 120

Cell Volume (A3) 1477.85(5) 1341.23

Temperature (K) 300 150

Radiation Type Neutron X-ray

Experimental Protocols
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The synthesis of aluminum formate can be achieved through several methods, with

hydrothermal and reflux techniques being the most common for producing crystalline material.

Synthesis of "As-Made" Aluminum Formate

This method involves the reaction of aluminum hydroxide with an excess of formic acid under

reflux conditions.[7]

Experimental Details:

1.2 g of aluminum hydroxide (0.015 mol) is added to 100 ml of formic acid in a 250-ml three-
neck round-bottom flask.[7]

The mixture is refluxed at 100°C (373 K) for 48 hours.[7]

After cooling, the excess formic acid is removed by centrifugation.[7]

The resulting white solid is washed with ethanol and collected by vacuum filtration.[7]

The air-dried product yields the "as-made" aluminum formate, which includes guest
molecules such as CO2z, H20, and formic acid within its pores.[2][7]

Single crystals of the "as-made" aluminum formate can be grown using a hydrothermal method.

[2]

Experimental Details:

A suspension of 50 mg of aluminum hydroxide (0.234 mmol) in 7 ml of formic acid is stirred
at room temperature for 30 minutes in a Teflon liner.[2]

The Teflon liner is placed in a 23-ml Parr stainless steel autoclave.[2]

The autoclave is heated at 130°C (403 K) for 3 days, followed by slow cooling to room
temperature.[2]

Colorless cubic crystals of the "as-made" aluminum formate are collected, washed with
ethanol, and separated by vacuum filtration.[2]
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Activation of Aluminum Formate (ALF)

The "as-made" material can be activated to remove the guest molecules and create the porous,
guest-free ALF.[2]

Experimental Details:

e The "as-made" aluminum formate is heated at 150°C (423 K) for 24 hours under high
vacuum.[7]

 Alternatively, the material can be heated in air at 180°C (453 K) for 24 hours to yield the
guest-free ALF.[1][7]

Characterization Techniques

The structural and physical properties of aluminum formate are characterized using a variety of
analytical methods.

Table 2: Characterization Methods for Aluminum Formate
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Technique

Purpose

Single-Crystal X-ray Diffraction

Determination of the crystal structure of single

crystals.[2]

Neutron Powder Diffraction (NPD)

Determination of the crystal structure from
powder samples, particularly useful for locating

light atoms like hydrogen.[2]

Thermogravimetric Analysis (TGA)

To determine the thermal stability and the
temperature at which guest molecules are

removed.[2][8]

Infrared (IR) Spectroscopy

To identify the functional groups present in the

material.[9]

Nuclear Magnetic Resonance (NMR)

To probe the local environment of specific nuclei
(e.g., H, 13C, 27Al).[8]

Gas Adsorption Analysis

To measure the surface area and pore volume,
and to study the selective adsorption of gases
like CO2.[2][10]

Visualizing Experimental Workflows

The synthesis and activation of aluminum formate can be represented as a clear workflow.

Synthesis of As-Made AI(HCOO)3

Hydrothermal Method
Mix & Autoclave

Start Materials:
Aluminum Hydroxide
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A flowchart illustrating the synthesis and activation of aluminum formate.

Applications of Aluminum Formate

The primary application of aluminum formate, particularly in its activated form, is in the field of
carbon capture.[2][11][12] Its porous structure allows for the selective adsorption of CO:z over
other gases like N2.[2] Other reported applications include use as a waterproofing agent, a
mordant in dyeing, and a fixing agent in the paper industry.[13][14]

Relevance to Drug Development

While aluminum-containing compounds have applications in pharmaceuticals, for example as
adjuvants in vaccines or as antacids, specific and detailed research on the application of
crystalline aluminum formate in drug development or drug delivery is not prominent in the
current scientific literature. One source mentions its use as an antimicrobial in cosmetics and
pharmaceuticals, but this appears to be a general classification rather than the subject of
dedicated research.[4] The primary focus of recent in-depth studies has been on its material
properties for gas separation and storage.[2][15]

Conclusion

Aluminum formate is a metal-organic framework with a well-defined crystalline structure that
can be synthesized through scalable and cost-effective methods. Its activated form, ALF,
exhibits significant porosity, making it a promising material for CO2z capture. While its
applications in other fields are known, its potential in the realm of drug development remains
largely unexplored. This guide provides a foundational understanding of the synthesis,
structure, and characterization of this intriguing material, which may inspire further research
into new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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